7-(2,3-dichlorophenyl)-2-ethyl-3-phenylpyrazolo[5,1-c]pyrido[4,3-e][1,2,4]triazin-6(7H)-one

Specification

• Molecular Formula: C22H15Cl2N5O
• Molecular Weight: 436.3 g/mol
• IUPAC Name: 11-(2,3-dichlorophenyl)-4-ethyl-5-phenyl-2,3,7,8,11-pentazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• Standard InChI: InChI=1S/C22H15Cl2N5O/c1-2-15-18(13-7-4-3-5-8-13)21-26-25-20-17(29(21)27-15)11-12-28(22(20)30)16-10-6-9-14(23)19(16)24/h3-12H,2H2,1H3
• Standard InChI Key: BOGNTPUJJYDRDW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C3=C(C(=O)N(C=C3)C4=C(C(=CC=C4)Cl)Cl)N=NC2=C1C5=CC=CC=C5

Introduction

7-(2,3-dichlorophenyl)-2-ethyl-3-phenylpyrazolo[5,1-c]pyrido[4,3-e]triazin-6(7H)-one is a complex organic compound belonging to the class of pyrazolo[5,1-c]pyrido[4,3-e]triazines. This compound is characterized by its unique structural features, including multiple aromatic rings and nitrogen-containing heterocycles, which contribute to its chemical properties and potential biological functions. The presence of a dichlorophenyl group enhances its biological activity due to electron-withdrawing properties, making it a subject of interest in medicinal chemistry for potential applications as anti-cancer or anti-inflammatory agents.

Synthesis of 7-(2,3-dichlorophenyl)-2-ethyl-3-phenylpyrazolo[5,1-c]pyrido[4,3-e]124triazin-6(7H)-one

The synthesis of this compound typically involves multi-step reactions. Common methods include the reaction of substituted phenyl and triazine derivatives, often utilizing solvents such as ethanol or acetic acid under catalytic conditions to enhance yield. Techniques like microwave-assisted synthesis have been reported to improve reaction times and yields. The synthesis process requires careful optimization of reaction conditions to achieve high purity and yield of the target compound.

Synthesis Steps:

• Starting Materials Preparation: Preparation of the necessary phenyl and triazine derivatives.

• Condensation Reactions: Formation of the pyrazolo[5,1-c]pyrido[4,3-e]triazine core.

• Functionalization: Introduction of the dichlorophenyl and ethyl groups.

• Purification: Use of techniques such as thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to ensure purity.

Chemical Reactions:

• Substitution Reactions: Modification of the aromatic rings.

• Addition Reactions: Introduction of new functional groups.

Biological Activities and Potential Applications

Compounds similar to 7-(2,3-dichlorophenyl)-2-ethyl-3-phenylpyrazolo[5,1-c]pyrido[4,3-e]triazin-6(7H)-one have been studied for their diverse biological activities, including anticancer and anti-inflammatory effects. The specific biological activities of this compound require further investigation through pharmacological studies to understand its therapeutic potential and safety profile.

Potential Applications:

• Anticancer Agents: Inhibition of cell proliferation pathways.

• Anti-inflammatory Agents: Modulation of inflammatory responses.

Comparison with Similar Compounds

Compound Name	Structure Features	Notable Activities
7-(3,4-dichlorophenyl)-2-ethyl-3-phenylpyrazolo[5,1-c]pyrido[4,3-e]triazin-6(7H)-one	Dichlorophenyl group	Potential anticancer and anti-inflammatory activities
7-(2,3-dichlorophenyl)-2-ethyl-3-phenylpyrazolo[5,1-c]pyrido[4,3-e]triazin-6(7H)-one	Dichlorophenyl group	Potential therapeutic applications under investigation
5-(3-bromophenyl)-2-propylpyrazolo[5,1-c]pyrido[4,3-e]triazin-6(7H)-one	Bromophenyl group	Antimicrobial properties

The presence of different halogen substituents (e.g., dichloro vs. bromo) can lead to distinct pharmacological profiles, making each compound unique in its potential applications.